N-((3-(2-hydroxyethoxy)tetrahydrothiophen-3-yl)methyl)thiophene-2-carboxamide

• IUPAC Name: N-[[3-(2-hydroxyethoxy)thiolan-3-yl]methyl]thiophene-2-carboxamide
• InChI: InChI=1S/C12H17NO3S2/c14-4-5-16-12(3-7-17-9-12)8-13-11(15)10-2-1-6-18-10/h1-2,6,14H,3-5,7-9H2,(H,13,15)
• InChI Key: NGFJRBYESKCRPE-UHFFFAOYSA-N
• Canonical SMILES: C1CSCC1(CNC(=O)C2=CC=CS2)OCCO
• Molecular Formula: C12H17NO3S2
• Molecular Weight: 287.4 g/mol

Description

Synthesis Analysis

Thiophene-based analogs, such as the compound , have been the subject of extensive research due to their potential as biologically active compounds. They play a crucial role for medicinal chemists in the development of advanced compounds with a variety of biological effects. The synthesis of thiophene derivatives often involves heterocyclization of various substrates. Typical and significant synthetic methods to thiophene derivatives include the Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis. The Gewald reaction, for example, is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which produces aminothiophene derivatives.

Molecular Structure Analysis

The molecular structure of “N-((3-(2-hydroxyethoxy)tetrahydrothiophen-3-yl)methyl)thiophene-2-carboxamide” is based on a thiophene core, a five-membered ring made up of one sulfur atom. Thiophene and its derivatives are essential heterocyclic compounds and exhibit a variety of properties and applications.

Chemical Reactions Analysis

The chemical reactions involving thiophene derivatives are diverse and complex. For instance, the Gewald reaction is a condensation reaction that produces aminothiophene derivatives. The Paal–Knorr reaction involves the condensation of 1,4-dicarbonyl compounds with phosphorus pentasulfide (P4S10) as sulfurizing agents.

Scientific Research Applications

Medicinal Chemistry and Drug Development

Thiophene derivatives have captured the attention of medicinal chemists due to their diverse biological effects. Specifically, N-((3-(2-hydroxyethoxy)tetrahydrothiophen-3-yl)methyl)thiophene-2-carboxamide shows promise in the following areas:

• . This compound may contribute to the development of novel anti-inflammatory drugs.
• . Further research could explore the potential of this compound in cancer therapy.

Pharmacological Properties

The thiophene ring system contributes to various pharmacological effects:

• . Further exploration of this compound’s antibacterial or antifungal potential is warranted.
• .
• .

Specific Examples

• .
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Synthetic Methods

The condensation reactions, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are significant for obtaining thiophene derivatives. .

Future Directions

Thiophene-based analogs, such as “N-((3-(2-hydroxyethoxy)tetrahydrothiophen-3-yl)methyl)thiophene-2-carboxamide”, continue to attract interest from both industry and academia due to their diverse applications in medicinal chemistry and material science. They are remarkably effective compounds with respect to their biological and physiological functions. Therefore, the synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists. This will involve synthesizing and investigating new structural prototypes with more effective pharmacological activity.